Cas no 152495-79-9 ((R)-N-(Tetrahydrofuran-3-yl)benzamide)

(R)-N-(Tetrahydrofuran-3-yl)benzamide structure
152495-79-9 structure
Product Name:(R)-N-(Tetrahydrofuran-3-yl)benzamide
CAS No:152495-79-9
MF:C11H13NO2
MW:191.226423025131
CID:1035375
PubChem ID:71301752
Update Time:2025-04-20

(R)-N-(Tetrahydrofuran-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • (R)-N-(Tetrahydrofuran-3-yl)benzamide
    • ((S)-N-(tetrahydrofuran-3-yl)benzamide)
    • N-[(3R)-oxolan-3-yl]benzamide
    • (S)-3-benzoylamino-tetrahydrofuran
    • 152495-79-9
    • 1245648-08-1
    • F14243
    • DTXSID10744443
    • A850032
    • Inchi: 1S/C11H13NO2/c13-11(9-4-2-1-3-5-9)12-10-6-7-14-8-10/h1-5,10H,6-8H2,(H,12,13)/t10-/m1/s1
    • InChI Key: XBAZEVDGHSOGEF-SNVBAGLBSA-N
    • SMILES: O1CC[C@H](C1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 191.09500
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 41.82000
  • LogP: 1.78010

(R)-N-(Tetrahydrofuran-3-yl)benzamide Production Method

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